Cas no 85819-52-9 (Capillartemisin A)

• Product Name: Capillartemisin A
• CAS No: 85819-52-9
• MF: C₁₉H₂₄O₄
• MW: 316.391466140747
• CID: 991074
• PubChem ID: 6439717
• Update Time: 2024-03-01

Capillartemisin A Chemical and Physical Properties

Names and Identifiers

• capillartemisin A
• (E)-3-[4-hydroxy-3-[(E)-4-hydroxy-3-methylbut-2-enyl]-5-(3-methylbut-2-enyl)phenyl]prop-2-enoic acid
• C17789
• Q27155278
• 2-Propenoic acid, 3-(4-hydroxy-3-(4-hydroxy-3-methyl-2-butenyl)-5-(3-methyl-2-butenyl)phenyl)-, (E,E)-
• SCHEMBL23742688
• CHEBI:81341
• DTXSID101316451
• CHEMBL4855416
• 85819-52-9
• Capillartemisin A

• Inchi： 1S/C19H24O4/c1-13(2)4-7-16-10-15(6-9-18(21)22)11-17(19(16)23)8-5-14(3)12-20/h4-6,9-11,20,23H,7-8,12H2,1-3H3,(H,21,22)/b9-6+,14-5+
• InChI Key： HEFPIIHDRLNTDN-JBFPSKHUSA-N
• SMILES： OC1C(=CC(/C=C/C(=O)O)=CC=1C/C=C(\C)/CO)C/C=C(\C)/C

Computed Properties

• Exact Mass: 316.16745924g/mol
• Monoisotopic Mass: 316.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids